Ethyl 6-bromo-4-((3-(trifluoromethyl)phenyl)amino)quinoline-3-carboxylate

• IUPAC Name: ethyl 6-bromo-4-[3-(trifluoromethyl)anilino]quinoline-3-carboxylate
• InChI: InChI=1S/C19H14BrF3N2O2/c1-2-27-18(26)15-10-24-16-7-6-12(20)9-14(16)17(15)25-13-5-3-4-11(8-13)19(21,22)23/h3-10H,2H2,1H3,(H,24,25)
• InChI Key: GZLXKPRCFBPFLO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C=CC(=CC2=C1NC3=CC=CC(=C3)C(F)(F)F)Br
• Molecular Formula: C19H14BrF3N2O2
• Molecular Weight: 439.2 g/mol

Description

Ethyl 6-bromo-4-((3-(trifluoromethyl)phenyl)amino)quinoline-3-carboxylate is a synthetic compound that belongs to the quinoline family. It has gained attention in the scientific community due to its potential use in medicinal chemistry.

Scientific Research Applications

Synthesis and Chemical Properties

The chemical compound Ethyl 6-bromo-4-((3-(trifluoromethyl)phenyl)amino)quinoline-3-carboxylate has been the subject of various research studies focusing on its synthesis and chemical properties. For instance, in a study by Pokhodylo and Obushak (2019), a related compound, ethyl 1-[4-bromo-2-(methoxycarbonyl)phenyl)]-5-(ethylsulfanylmethyl)-1H-1,2,3-triazole-4-carboxylate, was synthesized using a reaction that involved methyl 2-azido-5-bromobenzoate and ethyl 4-(ethylsulfanyl)-3-oxobutanoate (Pokhodylo & Obushak, 2019). This study highlights the intricate synthesis pathways that can lead to derivatives of the Ethyl 6-bromo-4-((3-(trifluoromethyl)phenyl)amino)quinoline-3-carboxylate compound.

Applications in Heterocyclic Chemistry

Research in heterocyclic chemistry often involves the synthesis and modification of quinoline derivatives. For example, Li (2015) conducted a study on the radical bromination of ethyl 6-methyl-[1,3]dioxolo[4,5-g]quinoline-7-carboxylate, leading to the production of ethyl 6-(bromomethyl)-[1,3]dioxolo[4,5-g]quinoline-7-carboxylate (Li, 2015). Such studies demonstrate the versatility of quinoline derivatives in synthesizing various complex molecules.